Cas no 1190315-17-3 (4-Azido-6-Methyl-7-azaindole)

• Product Name: 4-Azido-6-Methyl-7-azaindole
• CAS No: 1190315-17-3
• MF: C₈H₇N₅
• MW: 173.174679994583
• CID: 4562196
• Update Time: 2025-10-30

4-Azido-6-Methyl-7-azaindole Chemical and Physical Properties

Names and Identifiers

• 4-Azido-6-Methyl-7-azaindole

• Inchi： 1S/C8H7N5/c1-5-4-7(12-13-9)6-2-3-10-8(6)11-5/h2-4H,1H3,(H,10,11)
• InChI Key： FRSAYEYAHWWVIM-UHFFFAOYSA-N
• SMILES： N1C2=C(C(N=[N+]=[N-])=CC(C)=N2)C=C1

Additional information on 4-Azido-6-Methyl-7-azaindole

Exploring the Versatile Applications of 4-Azido-6-Methyl-7-azaindole (CAS No. 1190315-17-3) in Modern Chemistry

The compound 4-Azido-6-Methyl-7-azaindole (CAS No. 1190315-17-3) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical research, material science, and bioconjugation. As a derivative of the 7-azaindole scaffold, this molecule combines the reactivity of an azido group with the stability of a methyl-substituted heterocycle, making it a valuable building block for synthetic chemists. Researchers are particularly interested in its role in click chemistry reactions, where the azido moiety enables efficient coupling with alkynes under mild conditions.

One of the most searched questions about 4-Azido-6-Methyl-7-azaindole relates to its stability and storage conditions. Unlike some azido compounds, this molecule demonstrates remarkable thermal stability when stored at -20°C in amber vials, a feature highly valued in industrial applications. Recent studies highlight its utility in fluorescence labeling, where the 7-azaindole core acts as an efficient fluorophore. This property aligns with the growing demand for bioimaging probes in cancer research and cellular biology, topics currently trending in scientific literature.

The synthetic versatility of CAS 1190315-17-3 has made it a subject of numerous patent applications, particularly in the development of kinase inhibitors. Pharmaceutical companies are exploring its potential as a precursor for targeted drug delivery systems, capitalizing on the compound's ability to form stable conjugates with biomolecules. A 2023 market analysis revealed a 17% annual growth in demand for azaindole derivatives, driven by their expanding role in proteolysis-targeting chimeras (PROTACs) and other emerging therapeutic modalities.

From a green chemistry perspective, 4-Azido-6-Methyl-7-azaindole offers advantages in atom economy compared to traditional cross-coupling reagents. Its application in metal-free synthesis protocols addresses environmental concerns while maintaining high yields - a combination frequently searched by sustainability-focused researchers. The compound's solubility profile (excellent in DMSO, moderate in ethanol) makes it particularly useful for high-throughput screening platforms, another hot topic in modern drug discovery workflows.

Advanced computational studies have recently modeled the electronic properties of this molecule, predicting exceptional performance in organic electronics applications. These findings correlate with increased search volumes for "azaindole semiconductors" and "N-heterocyclic materials" across scientific databases. The compound's crystallographic data (CCDC deposition numbers available) provides valuable insights for researchers working on molecular engineering projects, particularly those investigating nonlinear optical materials.

Quality control protocols for 1190315-17-3 typically involve HPLC purity verification (>98%) and comprehensive spectroscopic characterization (1H NMR, 13C NMR, HRMS). These standardized procedures ensure batch-to-batch consistency for researchers investigating its structure-activity relationships. The compound's logP value (calculated 1.82) suggests favorable membrane permeability, explaining its growing popularity in medicinal chemistry programs focused on CNS-targeted therapeutics.

Emerging applications in photopharmacology have further expanded interest in this azaindole derivative. Its photoswitching behavior under specific wavelengths aligns with current research trends toward light-activated therapeutics. Several academic groups have published methods for incorporating 4-Azido-6-Methyl-7-azaindole into biocompatible polymers, addressing the pharmaceutical industry's need for controlled release systems - a subject generating substantial online discussion among formulation scientists.

The future research directions for CAS No. 1190315-17-3 appear promising, with particular focus on its potential in theranostic applications that combine therapy and diagnostics. Its dual functionality as both a bioorthogonal handle and fluorogenic probe positions it uniquely for next-generation precision medicine approaches. As synthetic methodologies continue to evolve, this compound will likely play an increasingly important role in addressing current challenges in chemical biology and materials science.